7-chloro-5-methyl-7aH-imidazo[4,5-b]pyridine

Specification

• Molecular Formula: C7H6ClN3
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 7-chloro-5-methyl-7aH-imidazo[4,5-b]pyridine
• Standard InChI: InChI=1S/C7H6ClN3/c1-4-2-5(8)6-7(11-4)10-3-9-6/h2-3,6H,1H3
• Standard InChI Key: YALYXGRJDILELV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NC2C(=C1)Cl

Introduction

7-Chloro-5-methyl-7aH-imidazo[4,5-b]pyridine is a heterocyclic aromatic compound characterized by its imidazopyridine core structure. This compound is of significant interest in pharmaceutical research due to its potential applications in various therapeutic areas. The imidazopyridine class of compounds has been explored for their medicinal properties, including anti-inflammatory, anticancer, and antiviral activities.

Synthesis and Preparation

The synthesis of imidazopyridines, including 7-chloro-5-methyl-7aH-imidazo[4,5-b]pyridine, often involves complex organic chemistry techniques. These methods may include cyclization reactions, cross-coupling reactions, and the use of various catalysts to facilitate the formation of the imidazopyridine ring system. Companies like Chemenu offer this compound as a pharmaceutical intermediate, indicating its importance in drug development.

Medicinal Significance

Imidazopyridines have shown potential in several therapeutic areas:

• Anticancer Activity: Derivatives of imidazopyridines have been studied for their ability to inhibit apoptosis proteins and influence cancer cell growth.

• Anti-Inflammatory Activity: Compounds with the imidazopyridine core have been investigated for their role in reducing inflammatory responses, particularly in conditions like retinal ischemia.

• Antiviral Potential: Given the high mutation rate of viruses, researchers are exploring new antiviral drugs among pyridine derivatives, which include imidazopyridines.

Research Findings

Therapeutic Area	Key Findings
Anticancer	Inhibition of apoptosis proteins and influence on cancer cell growth.
Anti-Inflammatory	Reduction of inflammatory responses in conditions like retinal ischemia.
Antiviral	Potential as new antiviral drugs due to the high mutation rate of viruses.

Availability and Purchase

7-Chloro-5-methyl-7aH-imidazo[4,5-b]pyridine can be sourced from specialized chemical suppliers. Companies such as Chemenu and EvitaChem provide this compound for research purposes.